Cas no 2034546-71-7 (2,4-dimethoxy-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide)

• Product Name: 2,4-dimethoxy-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide
• CAS No: 2034546-71-7
• MF: C₁₆H₁₅N₃O₃
• MW: 297.308603525162
• CID: 5353649
• Update Time: 2025-05-21

2,4-dimethoxy-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-N-(pyrazolo[1,5-a]pyridin-5-yl)benzamide
• 2,4-dimethoxy-N-pyrazolo[1,5-a]pyridin-5-ylbenzamide
• 2,4-dimethoxy-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide

• Inchi： 1S/C16H15N3O3/c1-21-13-3-4-14(15(10-13)22-2)16(20)18-11-6-8-19-12(9-11)5-7-17-19/h3-10H,1-2H3,(H,18,20)
• InChI Key： SYGNOONUNJXHLR-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(NC1C=CN2C(=CC=N2)C=1)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 393
• XLogP3: 1.8
• Topological Polar Surface Area: 64.9

Additional information on 2,4-dimethoxy-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide

Introduction to 2,4-dimethoxy-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide (CAS No. 2034546-71-7) and Its Emerging Applications in Chemical Biology

2,4-dimethoxy-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide, identified by the CAS number 2034546-71-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule belongs to the benzamide class, characterized by a benzene ring linked to an amide functional group, and incorporates a pyrazolo[1,5-a]pyridine moiety, which contributes to its distinct biological activity. The presence of methoxy groups at the 2 and 4 positions of the benzene ring further modulates its interactions with biological targets, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The pyrazolo[1,5-a]pyridine scaffold is a well-known heterocyclic system with a rich history in medicinal chemistry. It has been extensively studied for its potential as an anti-inflammatory agent, anticancer agent, and in the treatment of neurological disorders. The integration of this scaffold into 2,4-dimethoxy-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide not only enhances its binding affinity but also introduces new possibilities for modulating biological pathways. Recent studies have highlighted the importance of such hybrid molecules in overcoming drug resistance and improving therapeutic efficacy.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target specific enzymes and receptors involved in disease pathogenesis. 2,4-dimethoxy-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide has emerged as a versatile tool in this context. Its dual functionality—combining the amide group with the pyrazolo[1,5-a]pyridine moiety—allows it to interact with multiple targets simultaneously. This property is particularly valuable in the development of multitarget drugs, which are designed to address multiple aspects of a disease simultaneously, thereby increasing their clinical efficacy.

One of the most compelling aspects of 2,4-dimethoxy-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide is its potential as an inhibitor of kinases, which are enzymes that play a crucial role in cell signaling pathways. Aberrant kinase activity is implicated in various diseases, including cancer and inflammatory disorders. The pyrazolo[1,5-a]pyridine moiety is known to exhibit kinase inhibitory activity by binding to the ATP-binding site of these enzymes. The methoxy groups at the 2 and 4 positions further enhance this interaction by improving solubility and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules like 2,4-dimethoxy-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide with high precision. These studies have revealed that the compound can bind to kinases through multiple interactions, including hydrogen bonding and hydrophobic interactions. This multifaceted binding mechanism not only increases its affinity for the target but also reduces the likelihood of off-target effects.

The synthesis of 2,4-dimethoxy-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with automated purification methods have significantly improved yield and purity. These advancements are crucial for advancing preclinical studies and eventual clinical trials.

Preclinical studies have demonstrated that 2,4-dimethoxy-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide exhibits promising biological activity across multiple disease models. In particular, its ability to inhibit specific kinases has shown potential in reducing tumor growth and alleviating inflammation. These findings have spurred interest among pharmaceutical companies looking for novel therapeutics targeting these pathways.

The future direction of research on 2,4-dimethoxy-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide includes optimizing its pharmacokinetic properties and exploring its potential in combination therapies. By modifying certain structural features while retaining its core pharmacophore, researchers aim to enhance its bioavailability and reduce toxicity. Additionally, combination therapy with other drugs may synergize their effects and provide better therapeutic outcomes.

In conclusion,2,4-dimethoxy-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide (CAS No. 2034546-71-7) represents a significant advancement in chemical biology with its unique structural features and promising biological activity. Its ability to interact with multiple targets makes it an attractive candidate for drug development against various diseases. As research continues to uncover new applications for this compound,2,4-dimethoxy-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide is poised to play a crucial role in future therapeutic strategies.